Dubinidine
Overview
Description
Dubinidine is an organic heterotricyclic compound, an oxacycle, and an organonitrogen heterocyclic compound . It is a natural product found in Dictamnus albus and Haplophyllum griffithianum .
Molecular Structure Analysis
Dubinidine has a molecular formula of C15H17NO4 . The IUPAC name for Dubinidine is 2-(4-methoxy-2,3-dihydrofuro[2,3-b]quinolin-2-yl)propane-1,2-diol . The InChI is 1S/C15H17NO4/c1-15(18,8-17)12-7-10-13(19-2)9-5-3-4-6-11(9)16-14(10)20-12/h3-6,12,17-18H,7-8H2,1-2H3 .
Physical And Chemical Properties Analysis
Dubinidine has a molecular weight of 275.30 g/mol . It has a computed XLogP3-AA value of 1.4 . The compound has a hydrogen bond donor count of 2 .
Scientific Research Applications
Chemical Properties
Dubinidine is a quinoline alkaloid with the CAS Registry Number: 22964-77-8 . It has a molecular formula of C15H17NO4 and a molecular weight of 275.1158 . It exhibits distinct physical properties such as melting points at different conditions and UV, IR, MS spectroscopic characteristics .
Biological Sources
Dubinidine is derived from several biological sources including Dictamnus angustifolius, Haplophyllum dubium, H. foliosum, and H. perforatum .
Pharmacological Properties
Dubinidine has been reported to exhibit several pharmacological properties. It has been found to have sedative, hypnotic, analgesic, anticonvulsive, and estrogenic actions . However, the specific mechanisms of these actions are not fully understood and require further research.
Chemical Transformations
Research has been conducted on the transformations of dubinidine methiodide and related compounds in an alkaline medium and on pyrolysis . In the presence of dilute aqueous ammonia solution, the dihydrofuran ring of dubinidine methiodide opens . When exposed to pyridine at room temperature, dequaternization occurs .
Isolation Techniques
The technology of the isolation of the alkaloids dubinidine and haplophylidine has been studied . The specific techniques and conditions used for the isolation process could be of interest for further research and development in the field of alkaloid chemistry.
properties
IUPAC Name |
2-(4-methoxy-2,3-dihydrofuro[2,3-b]quinolin-2-yl)propane-1,2-diol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17NO4/c1-15(18,8-17)12-7-10-13(19-2)9-5-3-4-6-11(9)16-14(10)20-12/h3-6,12,17-18H,7-8H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NETGEQWGGLFVRL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CO)(C1CC2=C(C3=CC=CC=C3N=C2O1)OC)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30331995 |
Source
|
| Record name | Dubinidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30331995 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
275.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Dubinidine | |
CAS RN |
22964-77-8 |
Source
|
| Record name | 2-(2,3-Dihydro-4-methoxyfuro[2,3-b]quinolin-2-yl)-1,2-propanediol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=22964-77-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Dubinidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30331995 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is dubinidine and where is it found?
A1: Dubinidine is a quinoline alkaloid primarily isolated from plants within the genus Haplophyllum, specifically species like Haplophyllum griffithianum [, , ].
Q2: What is the chemical structure of dubinidine?
A2: While the provided abstracts lack specific spectroscopic data, they mention key structural features. Dubinidine is a furoquinoline alkaloid, meaning it possesses a furan ring fused to a quinoline core. The synthesis of (±)-dubinidine has been achieved [, , ], and studies have explored the structure of dubinidine and its relationship to other alkaloids like dubinine []. Further structural insights might be gleaned from investigations into folisine, another alkaloid found within the same plant species [].
Q3: Has the fragmentation pattern of dubinidine been studied?
A4: Yes, the mass spectrometry of dubinidine has been investigated, providing insights into its fragmentation pattern [].
Q4: Have any studies examined the potential for dubinidine to undergo chemical transformations?
A5: Yes, researchers have explored the transformations of dubinidine methiodide and related compounds under alkaline conditions and pyrolysis [].
Q5: Beyond its presence in Haplophyllum griffithianum, has dubinidine been found in other Haplophyllum species?
A7: Yes, dubinidine has also been identified in Haplophyllum foliosum [] and Haplophyllum perforatum [, ].
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